9H-Xanthene-4-propanoic acid, 7-carboxy-3-((6-(4-methoxyphenyl)-5-hexenyl)oxy)-9-oxo-, (E)-

• IUPAC Name: 5-(2-carboxyethyl)-6-[(E)-6-(4-methoxyphenyl)hex-5-enoxy]-9-oxoxanthene-2-carboxylic acid
• InChI: InChI=1S/C30H28O8/c1-36-21-10-7-19(8-11-21)6-4-2-3-5-17-37-25-15-12-23-28(33)24-18-20(30(34)35)9-14-26(24)38-29(23)22(25)13-16-27(31)32/h4,6-12,14-15,18H,2-3,5,13,16-17H2,1H3,(H,31,32)(H,34,35)/b6-4+
• InChI Key: MTTBGOLFCYOWSV-GQCTYLIASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CCCCCOC2=C(C3=C(C=C2)C(=O)C4=C(O3)C=CC(=C4)C(=O)O)CCC(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/CCCCOC2=C(C3=C(C=C2)C(=O)C4=C(O3)C=CC(=C4)C(=O)O)CCC(=O)O
• Molecular Formula: C30H28O8
• Molecular Weight: 516.5 g/mol
• CAS No.: 148291-65-0

Description

LY210073 is a small molecule drug initially developed by Eli Lilly & Co. It functions as a dual inhibitor, targeting both cyclooxygenase-2 (COX-2) and leukotriene B4 receptor (LTB4R). This compound has shown potential in treating various immune system diseases, respiratory diseases, and skin and musculoskeletal diseases .

Preparation Methods

The synthesis of LY210073 involves the design and synthesis of potent xanthone dicarboxylic acid derivativesThe reaction conditions often involve the use of organic solvents and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

LY210073 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: It is used as a reference compound in the study of leukotriene B4 receptor antagonists.

Biology: It is used to study the role of leukotriene B4 in various biological processes.

Medicine: It has shown potential in treating conditions like asthma, inflammation, and rheumatoid arthritis.

Industry: It is used in the development of new drugs targeting COX-2 and leukotriene B4 receptors .

Mechanism of Action

LY210073 exerts its effects by inhibiting the activity of cyclooxygenase-2 and antagonizing the leukotriene B4 receptor. Cyclooxygenase-2 is an enzyme involved in the production of pro-inflammatory prostaglandins, while leukotriene B4 is a potent inflammatory mediator. By inhibiting these targets, LY210073 reduces inflammation and provides therapeutic benefits in various inflammatory conditions .

Comparison with Similar Compounds

LY210073 is unique in its dual inhibition of cyclooxygenase-2 and leukotriene B4 receptor. Similar compounds include:

Celecoxib: A selective cyclooxygenase-2 inhibitor used to treat pain and inflammation.

Montelukast: A leukotriene receptor antagonist used to treat asthma and allergic rhinitis.

Zileuton: A leukotriene synthesis inhibitor used to treat asthma.

Compared to these compounds, LY210073 offers the advantage of targeting both cyclooxygenase-2 and leukotriene B4 receptor, potentially providing broader anti-inflammatory effects .